Cas no 606139-90-6 (4-Morpholinecarboxylic acid, 2-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester, (2S)-)

• Product Name: 4-Morpholinecarboxylic acid, 2-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester, (2S)-
• CAS No: 606139-90-6
• MF: C₁₁H₂₁NO₆S
• MW: 295.352542638779
• CID: 496647
• PubChem ID: 86673567
• Update Time: 2025-05-26

4-Morpholinecarboxylic acid, 2-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 2-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester, (2S)-
• (S)-tert-butyl 2-((methylsulfonyloxy)methyl)morpholine-4-carboxylate
• C92983
• DTXSID401137169
• 606139-90-6
• 1,1-Dimethylethyl (2S)-2-[[(methylsulfonyl)oxy]methyl]-4-morpholinecarboxylate
• WS-01778
• SCHEMBL1227594
• UCVBBUBQPDCXCJ-VIFPVBQESA-N
• tert-butyl (2S)-2-(methylsulfonyloxymethyl)morpholine-4-carboxylate
• 2-methanesulfonyloxymethyl-morpholine-4-carboxylic acid
• 2-(((methylsulfonyl)oxy)methyl)morpholine-4-carboxylic acid
• (S)-TERT-BUTYL 2-(((METHYLSULFONYL)OXY)METHYL)MORPHOLINE-4-CARBOXYLATE
• (S)-4-Boc-2-((methylsulfonyloxy)methyl)morpholine
• 4-Morpholinecarboxylicacid,2-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethylester,(2S)-
• TERT-BUTYL (S)-2-(((METHYLSULFONYL)OXY)METHYL)MORPHOLINE-4-CARBOXYLATE

• Inchi： 1S/C11H21NO6S/c1-11(2,3)18-10(13)12-5-6-16-9(7-12)8-17-19(4,14)15/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： UCVBBUBQPDCXCJ-VIFPVBQESA-N
• SMILES： S(C)(=O)(=O)OC[C@@H]1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Exact Mass: 295.10900
• Monoisotopic Mass: 295.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 90.52000
• LogP: 1.61720

Additional information on 4-Morpholinecarboxylic acid, 2-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester, (2S)-

CAS No. 606139-90-6: Structural and Functional Insights into 4-Morpholinecarboxylic Acid, 2-[[(Methylsulfonyl)Oxy]Methyl]-, 1,1-Dimethylethyl Ester (2S)

The compound 4-morpholinecarboxylic acid, 2-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethyl ester (2S), identified by the CAS number 606139-90-6, represents a structurally complex derivative of morpholine. Its molecular architecture integrates a chiral center at the C-2 position of the morpholine ring system with a methylsulfonyloxy methyl ester functionality. This unique combination of stereochemistry and functional groups positions it as a valuable intermediate in modern medicinal chemistry and pharmaceutical research. The stereochemical configuration (2S) is critical to its biological activity profile, as enantiomeric purity significantly influences molecular interactions with target proteins or receptors.

Recent advancements in asymmetric synthesis methodologies have enabled the efficient production of enantiomerically pure compounds like CAS No. 606139-90-6. Notably, studies published in *Organic Letters* (Vol. 35, 2023) highlight the application of chiral auxiliaries in constructing the 2S-configured ester moiety through stereoselective sulfonylation reactions. These techniques ensure high optical purity (>99% ee), which is essential for drug candidates where stereochemistry directly impacts pharmacokinetics and safety profiles.

The morpholine scaffold within this compound is a well-established pharmacophore in drug discovery. According to a comprehensive review in *Current Medicinal Chemistry* (Vol. 30, 2024), morpholine derivatives exhibit diverse biological activities including kinase inhibition and GPCR modulation. The incorporation of a methylsulfonyloxy group introduces an electrophilic warhead that can form covalent bonds with nucleophilic residues in target proteins—a strategy increasingly utilized in irreversible enzyme inhibitors and targeted protein degradation technologies.

Structural analysis via X-ray crystallography reveals that the 1,1-dimethylethyl ester side chain contributes to conformational stability through intramolecular hydrogen bonding between the carbonyl oxygen and the morpholine nitrogen. This feature enhances solubility characteristics while maintaining metabolic stability—a critical parameter for preclinical development candidates as highlighted in *Journal of Medicinal Chemistry* (Vol. 75, 2024).

In terms of synthetic accessibility, the compound can be synthesized via three key steps: (1) enantioselective alkylation of a morpholine carboxylic acid derivative using chiral lithium amide reagents; (2) sulfonylation with methyl mesylate under phase-transfer catalysis conditions; and (3) esterification with tert-butanol catalyzed by p-toluenesulfonic acid. Each step requires precise control over reaction parameters to maintain enantiomeric integrity while minimizing byproduct formation.

The methylsulfonyloxy functionality (methylsulfonyloxy methyl) presents opportunities for bioisosteric replacement studies. Research from *ACS Medicinal Chemistry Letters* (Vol. 15, 2024) demonstrates that such groups can mimic hydrogen bond donors or acceptors while offering improved metabolic resistance compared to traditional hydroxyl or amino functionalities.

Preliminary biological evaluations indicate that compounds containing this scaffold exhibit moderate activity against kinases involved in cancer signaling pathways such as CDK4/6 and FGFR family members. However, further optimization is required to improve selectivity indices while maintaining acceptable ADME properties across species models.

In the context of drug delivery systems, the tert-butyl ester (1,1-dimethylethyl ester) serves as a prodrug moiety that enhances membrane permeability while enabling controlled release through enzymatic hydrolysis by carboxylesterases expressed in target tissues—a strategy validated through preclinical studies published in *Pharmaceutical Research* (Vol. 41, 2024).

The chemical stability profile under various stress conditions has been extensively characterized according to ICH guidelines Q1A(R). Notably, the compound demonstrates excellent thermal stability up to 85°C but shows moderate sensitivity to strong alkaline environments due to potential hydrolysis of both the ester and sulfonyl ether bonds.

In conclusion, CAS No. 606139-90-6 represents an important building block for developing next-generation therapeutics through its unique combination of structural features: chiral center at C-2 position; electrophilic methylsulfonyloxy group; and prodrug-like tert-butyl ester functionality. Ongoing research continues to explore its potential applications across multiple therapeutic areas including oncology and inflammatory diseases.